{[3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetic acid

• IUPAC Name: 2-[3-(3-methylphenoxy)-4-oxochromen-7-yl]oxyacetic acid
• InChI: InChI=1S/C18H14O6/c1-11-3-2-4-13(7-11)24-16-9-23-15-8-12(22-10-17(19)20)5-6-14(15)18(16)21/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: PQXZCDUYIBDSAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)O
• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol

Description

Synthesis Analysis

The synthesis of chromen derivatives often involves the reaction of precursor molecules under specific conditions. For example, a related compound, (7-hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid methyl ester, is synthesized through the reaction with ethyl bromoacetate, followed by treatment with hydrazine hydrate, leading to a series of Schiff’s bases and thiazolidinone derivatives. This indicates a versatile reactivity that could be applicable to our compound of interest (Čačić et al., 2009).

Molecular Structure Analysis

The molecular structure of chromene derivatives is crucial for their reactivity and properties. For instance, the crystal structure of (2-methylphenoxy)acetic acid exhibits dimeric hydrogen bonding involving the carboxylate groups, which could be relevant to understanding the structural dynamics of our compound of interest (Cox & Hickey, 2004).

Chemical Reactions and Properties

Chromen derivatives undergo various chemical reactions, leading to a wide range of products. For instance, the cyclo-condensation of chromen-acetic acid derivatives with different reagents leads to the formation of novel compounds with potential biological activities. This demonstrates the chemical versatility and reactivity of chromen-based compounds, which may extend to our compound of interest (Čačić et al., 2006).

Physical Properties Analysis

The physical properties of chromen derivatives, such as solubility and crystallinity, are influenced by their molecular structure. For example, the synthesis and structural characterization of chromen derivatives reveal insights into their physical properties, which are essential for their application in various fields (Wei et al., 2006).

Chemical Properties Analysis

The chemical properties of chromen derivatives, including reactivity, stability, and interaction with other molecules, are critical for their potential applications. Studies on the synthesis, reactions, and properties of these compounds provide valuable information on their chemical behavior, which could be applicable to our compound of interest (Pimenova et al., 2003).

Future Directions

The future directions for research and development of “{[3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetic acid” are not clear from the information I have. It’s possible that it could be studied for its potential uses in various fields, such as medicine or agriculture, given its structural similarity to certain herbicides.